![molecular formula C18H16O5 B4885126 6,7-dimethoxy-3-(2-oxo-2-phenylethyl)-2-benzofuran-1(3H)-one](/img/structure/B4885126.png)
6,7-dimethoxy-3-(2-oxo-2-phenylethyl)-2-benzofuran-1(3H)-one
Overview
Description
6,7-dimethoxy-3-(2-oxo-2-phenylethyl)-2-benzofuran-1(3H)-one, commonly known as DMBF, is a benzofuran derivative that has gained significant attention in the scientific community due to its potential applications in various fields. DMBF is a synthetic compound that has been synthesized using various methods, and its mechanism of action has been studied extensively. In
Mechanism of Action
The mechanism of action of DMBF is not fully understood, but studies have shown that it exerts its effects by modulating various signaling pathways. DMBF has been shown to inhibit the activation of NF-κB, which is a transcription factor that regulates the expression of genes involved in inflammation and cancer. DMBF has also been shown to inhibit the activation of MAPKs, which are signaling molecules that regulate cell growth, differentiation, and survival.
Biochemical and Physiological Effects
DMBF has been shown to have various biochemical and physiological effects. Studies have shown that DMBF exhibits anti-tumor activity by inducing apoptosis and inhibiting the growth of cancer cells. DMBF has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Furthermore, DMBF has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
DMBF has several advantages for lab experiments, including its synthetic nature, which allows for precise control over the compound's properties. Furthermore, DMBF has been shown to exhibit potent anti-tumor and neuroprotective effects, making it a promising candidate for further research. However, there are also limitations to using DMBF in lab experiments, including its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
For research on DMBF include further studies on its mechanism of action and potential applications in various fields.
Scientific Research Applications
DMBF has been studied for its potential applications in various fields, including cancer research, neuroprotection, and as an anti-inflammatory agent. Studies have shown that DMBF exhibits anti-tumor activity by inhibiting the growth of cancer cells and inducing apoptosis. DMBF has also been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain. Furthermore, DMBF has been studied for its potential as an anti-inflammatory agent, as it has been shown to inhibit the production of pro-inflammatory cytokines.
properties
IUPAC Name |
6,7-dimethoxy-3-phenacyl-3H-2-benzofuran-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16O5/c1-21-14-9-8-12-15(23-18(20)16(12)17(14)22-2)10-13(19)11-6-4-3-5-7-11/h3-9,15H,10H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJHZPRZNAVIWHK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C2=C(C=C1)C(OC2=O)CC(=O)C3=CC=CC=C3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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